Cas no 561297-84-5 (Quinoline, 1-ethyl-1,2,3,4-tetrahydro-4,4-dimethyl-7-nitro-)

• Product Name: Quinoline, 1-ethyl-1,2,3,4-tetrahydro-4,4-dimethyl-7-nitro-
• CAS No: 561297-84-5
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 1596554
• PubChem ID: 21961374
• Update Time: 2025-04-21

Quinoline, 1-ethyl-1,2,3,4-tetrahydro-4,4-dimethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1-ethyl-1,2,3,4-tetrahydro-4,4-dimethyl-7-nitro-
• SCHEMBL3144811
• GHDAUIQEECAFID-UHFFFAOYSA-N
• 1-Ethyl-4,4-dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline
• 561297-84-5
• DB-103216
• 1-ethyl-4,4-dimethyl-7-nitro-1,2,3,4-tetrahydro-quinoline

• Inchi： 1S/C13H18N2O2/c1-4-14-8-7-13(2,3)11-6-5-10(15(16)17)9-12(11)14/h5-6,9H,4,7-8H2,1-3H3
• InChI Key： GHDAUIQEECAFID-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N(CC)CCC2(C)C)=O

Computed Properties

• Exact Mass: 234.13694
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 46.38